Cas no 108694-35-5 (Benzoic acid, 2-(5-phenyl-2,1-benzisoxazol-3-yl)-)

• Product Name: Benzoic acid, 2-(5-phenyl-2,1-benzisoxazol-3-yl)-
• CAS No: 108694-35-5
• MF: C₂₀H₁₃NO₃
• MW: 315.322125196457
• CID: 1186305
• Update Time: 2024-08-05

Benzoic acid, 2-(5-phenyl-2,1-benzisoxazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(5-phenyl-2,1-benzisoxazol-3-yl)-

• Inchi： 1S/C20H13NO3/c22-20(23)16-9-5-4-8-15(16)19-17-12-14(10-11-18(17)21-24-19)13-6-2-1-3-7-13/h1-12H,(H,22,23)
• InChI Key： JDPBBFZVNGFSFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1=C2C(=NO1)C=CC(C1=CC=CC=C1)=C2

Computed Properties

• Exact Mass: 315.08959

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Melting Point: 185.5-186.0 °C
• Boiling Point: 549.3±35.0 °C(Predicted)
• PSA: 63.33
• pka: 3.49±0.36(Predicted)